Cas no 1705094-83-2 (4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane)

• Product Name: 4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane
• CAS No: 1705094-83-2
• MF: C₁₄H₁₄ClNO₂S₂
• MW: 327.849460124969
• CID: 5366415
• Update Time: 2025-05-20

4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-thienyl)[7-(2-furanyl)tetrahydro-1,4-thiazepin-4(5H)-yl]methanone
• 4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane

• Inchi： 1S/C14H14ClNO2S2/c15-13-4-3-12(20-13)14(17)16-6-5-11(19-9-7-16)10-2-1-8-18-10/h1-4,8,11H,5-7,9H2
• InChI Key： AATBZXCGINOWNK-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(N1CCC(C2=CC=CO2)SCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane

Introduction to 4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane (CAS No. 1705094-83-2)

4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane (CAS No. 1705094-83-2) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the thiazepane family, which is known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and neuroprotective effects. The presence of both thiophene and furan moieties in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane consists of a central thiazepane ring connected to a chlorothiophene carbonyl group at the 4-position and a furan moiety at the 7-position. This arrangement creates a rich environment for interactions with biological targets, particularly enzymes and receptors involved in various disease pathways. The chlorothiophene group introduces a electron-withdrawing effect, which can modulate the reactivity of the molecule, while the furan ring contributes to hydrogen bonding capabilities and spatial orientation in protein binding pockets.

In recent years, there has been growing interest in thiazepane derivatives as potential therapeutic agents. Studies have demonstrated that modifications in the thiazepane core can significantly alter pharmacokinetic profiles and bioavailability. The specific substitution pattern in 4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane makes it an intriguing candidate for further investigation into its pharmacological effects. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. The combination of structural features from both thiophene and furan rings provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. For instance, the chlorothiophene carbonyl group can be further functionalized to introduce additional pharmacophores or improve solubility. Similarly, the furan ring offers opportunities for hydrogen bonding interactions with biological targets, enhancing binding affinity.

Recent advancements in medicinal chemistry have enabled more efficient methods for synthesizing complex heterocyclic compounds like 4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane. Techniques such as transition metal-catalyzed cross-coupling reactions have streamlined the construction of the thiazepane core, while protecting group strategies have facilitated selective functionalization at multiple positions. These improvements have not only accelerated the synthesis process but also allowed for greater structural diversity in thiazepane derivatives.

The biological evaluation of 4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane has been ongoing in several research groups. Initial in vitro assays have shown promising results in terms of cytotoxicity against certain cancer cell lines. The compound appears to disrupt microtubule formation and induce apoptosis, mechanisms that are relevant to several anticancer therapies. Additionally, its interaction with inflammatory pathways has been explored, suggesting potential applications in treating chronic inflammatory diseases.

Another area of interest is the compound's neuroprotective properties. Thiazepane derivatives have been implicated in modulating neurotransmitter systems, making them candidates for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Studies indicate that 4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane may interact with glutamate receptors and reduce oxidative stress in neuronal cells. These findings warrant further investigation into its therapeutic potential for neurological conditions.

The synthesis of 4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include cyclization reactions to form the thiazepane core, followed by selective functionalization at the 4-position with a chlorothiophene carbonyl group and at the 7-position with a furan moiety. Advanced spectroscopic techniques such as NMR and mass spectrometry have been crucial in confirming the structural integrity of the final product.

The pharmacokinetic profile of this compound is another critical aspect being evaluated. In preclinical studies, it has shown reasonable oral bioavailability and moderate metabolic stability. These characteristics are essential for determining its suitability for further development into a clinical candidate. Additionally, efforts are underway to optimize its solubility and permeability through structural modifications aimed at improving pharmacokinetic properties without compromising biological activity.

The role of computational chemistry in studying 4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets at an atomic level. These simulations help predict binding affinities and identify key residues involved in receptor recognition. Such information is instrumental in guiding synthetic efforts toward enhancing potency and selectivity.

In conclusion,4-(5-chlorothiophene-2-carbonyl)-7-(furan-2-yl)-1,4-thiazepane (CAS No. 1705094-83-2) represents a promising lead compound with diverse biological activities and synthetic accessibility. Its unique structural features make it an attractive scaffold for further exploration in drug discovery programs targeting cancer, inflammation, and neurodegenerative diseases. As research continues to uncover new therapeutic applications for thiazepane derivatives,this compound holds significant potential as an intermediate or final therapeutic agent.